N-(2,3-dichlorophenyl)-4-(2-phenylethyl)-1-piperazinecarboxamide

• IUPAC Name: N-(2,3-dichlorophenyl)-4-(2-phenylethyl)piperazine-1-carboxamide
• InChI: InChI=1S/C19H21Cl2N3O/c20-16-7-4-8-17(18(16)21)22-19(25)24-13-11-23(12-14-24)10-9-15-5-2-1-3-6-15/h1-8H,9-14H2,(H,22,25)
• InChI Key: YMNUUKBTNOVWCG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCC2=CC=CC=C2)C(=O)NC3=C(C(=CC=C3)Cl)Cl
• Molecular Formula: C19H21Cl2N3O
• Molecular Weight: 378.3 g/mol

Description

N-(2,3-dichlorophenyl)-4-(2-phenylethyl)-1-piperazinecarboxamide is a chemical compound with a complex structure that includes a piperazine ring, a phenylethyl group, and a dichlorophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,3-dichlorophenyl)-4-(2-phenylethyl)-1-piperazinecarboxamide typically involves the reaction of 2,3-dichloroaniline with 4-(2-phenylethyl)piperazine in the presence of a coupling agent such as carbonyldiimidazole (CDI) or N,N’-dicyclohexylcarbodiimide (DCC). The reaction is usually carried out in an organic solvent like dichloromethane or tetrahydrofuran (THF) under an inert atmosphere to prevent oxidation.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

N-(2,3-dichlorophenyl)-4-(2-phenylethyl)-1-piperazinecarboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The dichlorophenyl group can undergo nucleophilic substitution reactions with nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether or sodium borohydride in methanol.

Substitution: Nucleophiles like amines in the presence of a base such as triethylamine.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

N-(2,3-dichlorophenyl)-4-(2-phenylethyl)-1-piperazinecarboxamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and analgesic properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(2,3-dichlorophenyl)-4-(2-phenylethyl)-1-piperazinecarboxamide involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(2,3-dichlorophenyl)-4-(2-dimethylaminoethyl)-1-piperazinecarboxamide
• N-(2,3-dichlorophenyl)-4-(2-phenylethyl)-1-piperazinecarboxamide

Uniqueness

This compound is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, binding affinity, and therapeutic potential, making it a valuable subject of study in various research fields.